5-(bromomethyl)-2-tert-butylpyridine
Description
Bromomethyl compounds are generally used as alkylating reagents in organic synthesis . They contain a bromomethyl group (-CH2Br), which is a good leaving group, making these compounds highly reactive .
Molecular Structure Analysis
The molecular structure of bromomethyl compounds generally consists of a carbon backbone with a bromomethyl group attached. The bromine atom in the bromomethyl group is electrophilic and can be easily replaced by nucleophiles .Chemical Reactions Analysis
Bromomethyl compounds are often used in substitution reactions due to the good leaving group ability of the bromomethyl group. They can react with a variety of nucleophiles, leading to the formation of new carbon-carbon bonds .Physical And Chemical Properties Analysis
Bromomethyl compounds are usually solid at room temperature and have a high density . They are also known to cause severe skin burns and eye damage .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(bromomethyl)-2-tert-butylpyridine involves the bromination of 2-tert-butylpyridine followed by the reaction of the resulting intermediate with formaldehyde.", "Starting Materials": [ "2-tert-butylpyridine", "Bromine", "Sodium hydroxide", "Formaldehyde", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Dissolve 2-tert-butylpyridine in acetic acid and add bromine dropwise with stirring until the solution turns yellow.", "Step 2: Add sodium hydroxide to the solution to neutralize the excess bromine and form a precipitate.", "Step 3: Filter the precipitate and wash it with water to obtain 5-bromo-2-tert-butylpyridine.", "Step 4: Dissolve 5-bromo-2-tert-butylpyridine in formaldehyde and acetic acid.", "Step 5: Heat the solution under reflux for several hours.", "Step 6: Cool the solution and filter the resulting precipitate.", "Step 7: Wash the precipitate with water and dry it to obtain 5-(bromomethyl)-2-tert-butylpyridine." ] } | |
CAS RN |
110931-71-0 |
Product Name |
5-(bromomethyl)-2-tert-butylpyridine |
Molecular Formula |
C10H14BrN |
Molecular Weight |
228.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
